Cas no 194292-26-7 (1(2H)-Isoquinolinone, 3-(3-methylphenyl)-)

194292-26-7 structure
Product name:1(2H)-Isoquinolinone, 3-(3-methylphenyl)-
1(2H)-Isoquinolinone, 3-(3-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1(2H)-Isoquinolinone, 3-(3-methylphenyl)-
- 3-m-Tolylisoquinolin-1(2H)-one
- 3-(3-methylphenyl)-1,2-dihydroisoquinolin-1-one
- 194292-26-7
- HS-7401
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- Inchi: InChI=1S/C16H13NO/c1-11-5-4-7-13(9-11)15-10-12-6-2-3-8-14(12)16(18)17-15/h2-10H,1H3,(H,17,18)
- InChI Key: QXVKMYXMTRWXSX-UHFFFAOYSA-N
- SMILES: CC1=CC(=CC=C1)C2=CC3=CC=CC=C3C(=O)N2
Computed Properties
- Exact Mass: 235.09979
- Monoisotopic Mass: 235.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1Ų
- XLogP3: 3.3
Experimental Properties
- PSA: 29.1
1(2H)-Isoquinolinone, 3-(3-methylphenyl)- Related Literature
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1. BMIm HCO3: an ionic liquid with carboxylating properties. Synthesis of carbamate esters from amines†A. Di Nicola,A. Arcadi,L. Rossi New J. Chem., 2016,40, 9895-9898
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Dehua Zhou,Kongjun Zhu,Qingliu Wu,Yifeng Wang,Guoan Tai Nanoscale, 2016,8, 1975-1985
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Wenjie Fan,Haibo Li,Fengyi Zhao,Xujing Xiao,Yongchao Huang,Hongbing Ji Chem. Commun., 2016,52, 5316-5319
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Mengmeng Lan,Guodong Cui,Hongwei Zhang Org. Chem. Front., 2019,6, 3566-3574
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5. Book reviews
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